![molecular formula C17H20N2O3 B2639270 N-[Cyano-(2-methoxyphenyl)methyl]-6-ethyl-3,4-dihydro-2H-pyran-5-carboxamide CAS No. 1825657-00-8](/img/structure/B2639270.png)
N-[Cyano-(2-methoxyphenyl)methyl]-6-ethyl-3,4-dihydro-2H-pyran-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[Cyano-(2-methoxyphenyl)methyl]-6-ethyl-3,4-dihydro-2H-pyran-5-carboxamide, also known as CEP-26401, is a chemical compound that has been extensively studied for its potential therapeutic applications.
Mechanism of Action
N-[Cyano-(2-methoxyphenyl)methyl]-6-ethyl-3,4-dihydro-2H-pyran-5-carboxamide exerts its effects by binding to specific proteins or receptors in the body. In neurology, this compound binds to the glycine site of NMDA receptors, which results in the modulation of receptor activity and the enhancement of synaptic plasticity. In oncology, this compound inhibits the activity of proteins such as polo-like kinase 1 (PLK1) and Aurora kinase A (AURKA), which are involved in cell division and proliferation. In immunology, this compound modulates the activity of immune cells by binding to specific receptors and signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in preclinical studies. In neurology, this compound has been shown to enhance learning and memory in animal models. In oncology, this compound has been shown to inhibit the growth of various cancer cell lines and induce cell cycle arrest and apoptosis. In immunology, this compound has been shown to modulate the activity of immune cells and enhance the immune response.
Advantages and Limitations for Lab Experiments
N-[Cyano-(2-methoxyphenyl)methyl]-6-ethyl-3,4-dihydro-2H-pyran-5-carboxamide has several advantages and limitations for lab experiments. One advantage is that it has been extensively studied in preclinical models, which provides a wealth of information on its potential therapeutic applications. Another advantage is that it has been shown to have low toxicity in animal models. However, one limitation is that its mechanism of action is not fully understood, which hinders the development of specific therapeutic applications. Another limitation is that its efficacy in clinical trials has not yet been established.
Future Directions
There are several future directions for the study of N-[Cyano-(2-methoxyphenyl)methyl]-6-ethyl-3,4-dihydro-2H-pyran-5-carboxamide. One direction is to further investigate its mechanism of action and identify specific targets for therapeutic applications. Another direction is to conduct clinical trials to evaluate its efficacy and safety in humans. Additionally, this compound could be used as a tool compound to study the role of specific proteins or receptors in various biological processes. Finally, this compound could be used as a starting point for the development of novel chemical compounds with improved therapeutic properties.
Conclusion
This compound is a synthetic compound that has been extensively studied for its potential therapeutic applications in various fields of research. Its mechanism of action involves binding to specific proteins or receptors in the body, which results in various biochemical and physiological effects. Although it has several advantages and limitations for lab experiments, there are several future directions for its study, which could lead to the development of novel therapeutic applications.
Synthesis Methods
N-[Cyano-(2-methoxyphenyl)methyl]-6-ethyl-3,4-dihydro-2H-pyran-5-carboxamide is a synthetic compound that can be prepared through a multistep process. The synthesis of this compound involves the reaction of 2-methoxybenzaldehyde with cyanoacetic acid in the presence of a base to form a cyanoacetate intermediate. The intermediate is then treated with ethyl bromide to form an ethylated cyanoacetate, which is further reacted with 2,3-dihydrofuran in the presence of a Lewis acid catalyst to form this compound.
Scientific Research Applications
N-[Cyano-(2-methoxyphenyl)methyl]-6-ethyl-3,4-dihydro-2H-pyran-5-carboxamide has been studied for its potential therapeutic applications in various fields of research such as neurology, oncology, and immunology. In neurology, this compound has been studied for its ability to modulate the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in synaptic plasticity and memory formation. In oncology, this compound has been studied for its ability to inhibit the growth of cancer cells by targeting specific proteins involved in cell proliferation and survival. In immunology, this compound has been studied for its ability to modulate the activity of immune cells such as T cells and dendritic cells, which play a crucial role in the immune response.
properties
IUPAC Name |
N-[cyano-(2-methoxyphenyl)methyl]-6-ethyl-3,4-dihydro-2H-pyran-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3/c1-3-15-13(8-6-10-22-15)17(20)19-14(11-18)12-7-4-5-9-16(12)21-2/h4-5,7,9,14H,3,6,8,10H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNLGBHVJRQERQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(CCCO1)C(=O)NC(C#N)C2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.